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Compound of Interest

Compound Name: 4-Methylpentanamide

Cat. No.: B178914 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Methylpentanamide is a short-chain aliphatic amide with potential applications in various

fields of biological research. While specific biological activities are still under investigation, its

structural similarity to known bioactive amides suggests potential roles as an antimicrobial

agent, a modulator of neuronal activity, or a signaling molecule. These application notes

provide a framework for the initial characterization and experimental evaluation of 4-
Methylpentanamide.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 4-Methylpentanamide is presented

in Table 1. This information is crucial for proper handling, storage, and preparation of

experimental solutions.
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Property Value Reference

CAS Number 1119-29-5 [1]

Molecular Formula C₆H₁₃NO [1]

Molecular Weight 115.17 g/mol [1]

Appearance White to off-white solid

Melting Point 119 °C [1]

Boiling Point 245.2 °C

Solubility
Soluble in water and polar

organic solvents

Safety Precautions
Amide compounds can have varying toxicological profiles. It is essential to handle 4-
Methylpentanamide with appropriate safety measures in a laboratory setting.

Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat,

safety glasses, and chemical-resistant gloves.

Handling: Avoid inhalation of dust and direct contact with skin and eyes. Work in a well-

ventilated area, preferably a fume hood.

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials.

Disposal: Dispose of waste according to institutional and local regulations for chemical

waste.

Postulated Biological Activities and Signaling
Pathways
Based on the activities of structurally related compounds, 4-Methylpentanamide is

hypothesized to exhibit the following biological effects:
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Antimicrobial Activity: Short-chain alkyl amides have been shown to possess antimicrobial

properties.[2][3] The proposed mechanism involves the disruption of bacterial cell

membranes or interference with essential metabolic pathways.

Neuromodulatory Effects: Amide derivatives of valproic acid are known to have

anticonvulsant and antiallodynic activities.[4][5][6][7] 4-Methylpentanamide may modulate

neuronal excitability by interacting with ion channels or neurotransmitter systems.

Cell Signaling Modulation: Certain fatty acid amides act as endogenous signaling molecules,

for instance, by interacting with the endocannabinoid system and influencing downstream

pathways like the ERK/MAPK signaling cascade.[8][9]

A hypothetical signaling pathway illustrating the potential interaction of 4-Methylpentanamide
with a G-protein coupled receptor (GPCR) leading to the modulation of downstream cellular

responses is depicted below.
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Caption: Hypothetical signaling pathway for 4-Methylpentanamide.

Experimental Protocols
The following are detailed protocols for preliminary in vitro evaluation of 4-
Methylpentanamide.

Protocol 1: Assessment of Antibacterial Activity
This protocol outlines the determination of the Minimum Inhibitory Concentration (MIC) of 4-
Methylpentanamide against common bacterial strains using the broth microdilution method.

Materials:
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4-Methylpentanamide

Bacterial strains (e.g., Escherichia coli, Staphylococcus aureus)

Mueller-Hinton Broth (MHB)

Sterile 96-well microtiter plates

Spectrophotometer

Sterile saline solution (0.85% NaCl)

Positive control antibiotic (e.g., ampicillin)

Negative control (vehicle, e.g., sterile water or DMSO)

Experimental Workflow:
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Prepare stock solution of
4-Methylpentanamide

Perform serial dilutions of
4-Methylpentanamide in MHB

in a 96-well plate

Prepare bacterial inoculum
(0.5 McFarland standard)

Add bacterial inoculum to each well

Include positive and negative controls

Incubate at 37°C for 18-24 hours

Measure absorbance at 600 nm

Determine MIC (lowest concentration
with no visible growth)
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Seed cells in a 96-well plate
and allow to attach overnight

Prepare serial dilutions of
4-Methylpentanamide in culture medium

Replace medium with compound dilutions
and incubate for 24-72 hours

Add MTT solution to each well
and incubate for 2-4 hours

Remove medium and add
solubilization solution

Measure absorbance at 570 nm

Calculate cell viability relative to
untreated control

 

Prepare enzyme, substrate, and
4-Methylpentanamide solutions in assay buffer

Pre-incubate enzyme with serial dilutions
of 4-Methylpentanamide in a 96-well plate

Initiate the reaction by adding the substrate

Incubate at the optimal temperature for a
defined period

Measure the signal (absorbance, fluorescence,
or luminescence)

Calculate the percentage of enzyme inhibition
relative to the vehicle control

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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